Cas no 948292-74-8 ( )

  structure
  structure
Product Name: 
CAS No:948292-74-8
MF:C11H12N2
MW:172.226382255554
CID:879343
PubChem ID:17039849
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-AMINO-5,8-DIMETHYLQUINOLINE
    • 5,8-dimethylquinolin-4-amine
    • MFCD09787706
    • 948292-74-8
    • AKOS011472825
    • FT-0726308
    • AB52043
    • DTXSID50589032
    •  
    • Inchi: 1S/C11H12N2/c1-7-3-4-8(2)11-10(7)9(12)5-6-13-11/h3-6H,1-2H3,(H2,12,13)
    • InChI Key: UMDZTIYWZSHDGB-UHFFFAOYSA-N
    • SMILES: N1C=CC(=C2C(C)=CC=C(C)C=12)N

Computed Properties

  • Exact Mass: 172.10000
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91000
  • LogP: 3.01500
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